Cas no 102197-19-3 (3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine)

3-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)propan-1-amine is a synthetic amine derivative featuring a tetrahydronaphthalene (tetralin) core linked to a propylamine moiety via an ether bridge. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid tetrahydronaphthalene scaffold enhances stability, while the flexible amine-terminated side chain offers functional versatility for further derivatization. Its balanced lipophilicity and moderate polarity contribute to favorable solubility profiles, facilitating applications in drug discovery and specialty chemistry. The ether linkage ensures hydrolytic stability under typical reaction conditions. This compound is particularly useful in designing bioactive molecules targeting central nervous system or cardiovascular pathways due to its structural resemblance to pharmacologically active motifs.
3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine structure
102197-19-3 structure
Product Name:3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine
CAS No:102197-19-3
MF:C13H19NO
MW:205.296063661575
CID:5156433
PubChem ID:19377098
Update Time:2026-03-04

3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-[(1,2,3,4-tetrahydro-1-naphthalenyl)oxy]-
    • 3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine
    • Inchi: 1S/C13H19NO/c14-9-4-10-15-13-8-3-6-11-5-1-2-7-12(11)13/h1-2,5,7,13H,3-4,6,8-10,14H2
    • InChI Key: JENULZRUMFTMNL-UHFFFAOYSA-N
    • SMILES: C(N)CCOC1C2=C(C=CC=C2)CCC1

3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine Pricemore >>

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Additional information on 3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine

Chemical Compound CAS No. 102197-19-3: 3-(1,2,3,4-Tetrahydronaphthalen-1-yloxy)Propan-1-Amine

Chemical Compound CAS No. 102197-19-3, also known as 3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine, is a complex organic compound with a unique structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its potential in drug development and advanced material synthesis.

The structure of 3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine consists of a tetrahydronaphthalene ring system attached to an amino group via an oxygen atom. The tetrahydronaphthalene moiety provides a rigid and aromatic framework, while the amino group introduces nucleophilic properties and enhances solubility in polar solvents. This combination makes the compound versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of CAS No. 102197-19-3 in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules with potential therapeutic effects. For instance, the compound has been used in the development of novel antibiotics and anticancer agents due to its ability to form stable complexes with metal ions and biomolecules.

In addition to its pharmaceutical applications, 3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have incorporated this compound as a key component in improving device performance and stability.

The synthesis of CAS No. 102197-19-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for both academic and industrial applications.

In terms of physical properties, 3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propan-1-amine exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various environmental conditions has been thoroughly investigated, making it suitable for long-term storage and use in diverse chemical processes.

The latest research on this compound has focused on its interactions with biological systems. Studies have demonstrated that it can act as a ligand for metalloenzymes and receptors, potentially influencing enzymatic activity and cellular signaling pathways. These findings open new avenues for its application in drug discovery and biotechnology.

In conclusion, CAS No. 102197-19- represents a valuable compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and versatile properties continue to drive innovative research and development efforts worldwide.

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